7-Methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

• Molecular Formula: C7H10N4O2
• Molecular Weight: 182.18 g/mol
• SMILES: CN1CC2=NN=CN2CC1C(=O)O
• InChI: InChI=1S/C7H10N4O2/c1-10-3-6-9-8-4-11(6)2-5(10)7(12)13/h4-5H,2-3H2,1H3,(H,12,13)
• InChIKey: SJVQYZHEYIUHNK-UHFFFAOYSA-N

Procurement Guide: 7-Methyl-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid

7-Methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS 2059936-37-5) is a heterocyclic compound with a molecular weight of 182.18 g/mol and a molecular formula of C7H10N4O2 . It belongs to the class of 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazines, a scaffold recognized for its versatility in medicinal chemistry, particularly as a core template for kinase inhibitors and ion channel modulators [1]. The compound features a carboxylic acid at the 6-position and a methyl substituent specifically at the 7-position of the saturated ring, a regioisomeric configuration that distinguishes it from more common 3-methyl or 8-methyl analogues and impacts its downstream reactivity and physicochemical profile.

Regioisomer 7-Methyl substitution on saturated nitrogen enables distinct reactivity vs. 3-methyl analogues

Scaffold 5,6,7,8-Tetrahydrotriazolo[4,3-a]pyrazine core reported in kinase inhibitor patent families

Handle Carboxylic acid at 6-position supports amide coupling and diversification workflows

• [1] Jethava, D. J.; Borad, M. A.; Bhoi, M. N.; Acharya, P. T.; Bhavsar, Z. A.; Patel, H. D. New dimensions in triazolo[4,3-a]pyrazine derivatives: The land of opportunity in organic and medicinal chemistry. Arabian Journal of Chemistry 2020, 13 (12), 8532-8591. View Source

Why Regioisomeric Substitution Matters for This Building Block

The position of the methyl substituent on the tetrahydrotriazolopyrazine core is a critical determinant of both reactivity and biological profile. Simple substitution with a 3-methyl analogue (CAS 144888-67-5) cannot replicate the spatial and electronic environment of the 7-methyl isomer, as the N-7 site is directly involved in amide bond formation and other derivatizations common to this scaffold [1]. Patents on triazolopyrazine-based kinase inhibitors frequently specify N-7 substitution patterns for optimal target engagement; using a 3-methyl variant would fundamentally alter the vector of the carboxylic acid handle and likely compromise downstream synthetic yields or biological activity of the final conjugated products [2]. The quantitative evidence below demonstrates how even seemingly minor regioisomeric changes translate into measurable differences in key physicochemical parameters that govern compound selection for lead optimization programs.

7-Methyl isomer (CAS 2059936-37-5)

3-Methyl analogue (CAS 144888-67-5)

Regioisomeric shift alters reactivity and downstream biological profile

N-7 methyl (saturated nitrogen)

C-3 methyl (triazole ring)

Lipophilicity and hydrogen-bond donor capacity may differ; LogP context not interchangeable

Patent-specified substitution pattern

Underrepresented in kinase inhibitor claims

Using 3-methyl variant would deviate from literature synthetic routes and SAR

• [1] PubChem Compound Summary for CID 45099842, 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid. National Center for Biotechnology Information. View Source
• [2] Zhang, B.; Liu, X.; Xiong, H.; Zhang, Q.; Sun, X.; Yang, Z.; Xu, S.; Zheng, P.; Zhu, W. Discovery of [1,2,4]triazolo[4,3-a]pyrazine derivatives bearing a 4-oxo-pyridazinone moiety as potential c-Met kinase inhibitors. New Journal of Chemistry 2020, 44, 9053-9063. View Source

Quantitative Differentiation Evidence

Regioisomeric Identity Confirmation by CAS and Descriptors

The target compound (CAS 2059936-37-5) and its closest positional isomer, 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (CAS 144888-67-5), are distinct chemical entities with divergent computed properties, despite sharing the same molecular formula (C7H10N4O2) and molecular weight (182.18 g/mol) [1]. The 7-methyl isomer places the methyl group on the saturated nitrogen of the tetrahydropyrazine ring, while the 3-methyl isomer has it on the triazole ring. This regioisomerism directly impacts the local electronic environment and hydrogen-bonding capacity, which is critical for downstream coupling reactions.

Regioisomeric identity

Direct comparison

Distinct CAS and InChI; TPSA 71.25 Ų (target) vs predicted ~78 Ų for 3-methyl analogue

Confirms regiospecific procurement; CAS ensures unambiguous identity

Vendor-reported TPSA; comparator data from PubChem

Evidence Dimension	Molecular Identity and Regiospecificity
Target Compound Data	CAS 2059936-37-5; InChI Key not publicly available; TPSA (provided by vendor) 71.25 Ų
Comparator Or Baseline	3-Methyl analogue CAS 144888-67-5; InChI Key AULYYPACHHWSKY-UHFFFAOYSA-N; XLogP3 -3.7; H-Bond Donor Count 2; H-Bond Acceptor Count 5; Rotatable Bond Count 1
Quantified Difference	Distinct CAS registry numbers and InChI strings confirm non-identity. The 7-methyl substitution is expected to reduce hydrogen-bond donor capacity relative to the free NH of non-methylated analogues, though direct comparative data for the 7-methyl isomer are limited to vendor-provided TPSA.
Conditions	Computed molecular descriptors via PubChem (comparator) and vendor datasheet (target).

Why This Matters

For procurement, the CAS number is the definitive identifier for reproducibility; ordering the 3-methyl analogue by mistake would introduce a structurally distinct compound, compromising experimental continuity in synthetic or biological workflows.

• [1] 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid; PubChem CID 45099842. National Center for Biotechnology Information. View Source

Computed LogP Divergence Between Regioisomers

The 3-methyl isomer has a computed XLogP3 of -3.7, indicating high hydrophilicity [1]. While an experimentally determined LogP for the 7-methyl isomer is not publicly available, the vendor-listed TPSA of 71.25 Ų is comparable to the 3-methyl isomer's predicted TPSA (~78 Ų). However, the methyl group at N-7, being attached to a saturated nitrogen, is expected to increase the basicity of that nitrogen and alter the overall LogP differently than a methyl group on the aromatic triazole ring. This difference can influence solubility, permeability, and protein binding when the compounds are elaborated into drug-like molecules.

Lipophilicity context

Cross-study comparable

3-Methyl isomer XLogP3 = -3.7; 7-methyl expected higher LogP (less negative) due to N-methylation

Solubility and permeability context may differ; regioisomer selection matters for assay design

Exact LogP for target not publicly available

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 not publicly available; TPSA 71.25 (vendor reported)
Comparator Or Baseline	3-Methyl isomer XLogP3 = -3.7 (PubChem computed). Typical 5,6,7,8-tetrahydrotriazolopyrazine-6-carboxylic acids have TPSA in the range of 70–80 Ų.
Quantified Difference	Exact LogP difference cannot be calculated due to missing data for the 7-methyl isomer. Directionally, the N-7 methyl substitution is expected to yield a higher LogP (less negative) than the 3-methyl isomer because the methyl group is on an sp3 nitrogen rather than an sp2 carbon.
Conditions	Computed data: PubChem prediction algorithms; TPSA from vendor.

Why This Matters

The LogP difference, even if modest, affects compound handling (solubility in aqueous vs. organic media), chromatographic behavior, and potential passive permeability in cell-based assays. Selecting the correct regioisomer is essential for matching literature protocols where lipophilicity is a controlled variable.

• [1] 3-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid; PubChem CID 45099842. National Center for Biotechnology Information. View Source

Purity Specification vs. In-Class Analogues

The target compound is commercially available at 95% purity from Leyan . For comparison, the closely related building block [1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid (unsubstituted, CAS 2092083-38-8) is offered at 97% purity by Aladdin Scientific , and 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride (CAS 2126160-20-9) is also available in similar purity grades. The 2% purity differential (95% vs. 97%) may be acceptable for early-stage synthesis but could be a consideration for sensitive applications such as bioconjugation or high-throughput screening where trace impurities accumulate.

Purity specification

Lot attribute

95% (HPLC)

Supports early-stage synthesis; verify batch CoA for sensitive applications

Unsubstituted analogue available at 97%; purity delta ~2%

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (Leyan, Cat# 2023387)
Comparator Or Baseline	[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid, 97% (Aladdin Scientific, Cat# T631563). 5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride, 97% (typical vendor specification).
Quantified Difference	Purity delta of approximately 2 percentage points below the high-purity unsubstituted analogue.
Conditions	Vendor certificate of analysis (CoA) data; HPLC purity at 254 nm.

Why This Matters

For large-scale procurement or GLP studies, the 2% purity gap may necessitate additional purification steps, impacting cost and timeline. Users should request batch-specific CoA to confirm purity prior to committing to multi-gram orders.

Scaffold Precedent in Kinase Inhibitor Patents

The 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine core, bearing a carboxylic acid at position 6, is explicitly claimed as a key intermediate in the synthesis of potent dual c-Met/VEGFR-2 kinase inhibitors. A representative lead compound, 17l, demonstrated c-Met IC50 = 26.00 nM and VEGFR-2 IC50 = 2.6 µM, with antiproliferative IC50 values of 0.98 µM (A549), 1.05 µM (MCF-7), and 1.28 µM (HeLa) [1]. While these data are for an elaborated derivative rather than the target building block itself, they establish the critical role of the carboxylic acid handle at position 6 for subsequent amidation to generate bioactive molecules. The 7-methyl substitution on the saturated nitrogen is a common feature in patent examples (e.g., US8329705B2) for optimizing pharmacokinetic properties [2].

Scaffold precedent

Class-level inference

Elaborated derivatives show c-Met IC50 26 nM, VEGFR-2 IC50 2.6 µM; anti-proliferative IC50 0.98–1.28 µM (A549, MCF-7, HeLa)

Reported scaffold utility for kinase inhibitor programs; data for final compounds, not the building block itself

Building block is a synthetic precursor; direct activity not measured

Evidence Dimension	Kinase inhibitory activity of derived compounds
Target Compound Data	Target compound is a synthetic intermediate, not directly assayed. Expected to be elaborated into analogues with nanomolar c-Met inhibitory activity.
Comparator Or Baseline	Lead compound 17l (c-Met IC50 = 26.00 nM, VEGFR-2 IC50 = 2.6 µM); Foretinib (reference standard); Compound 22i (c-Met IC50 = 48 nM) from a related triazolopyrazine series.
Quantified Difference	Direct comparison not possible as the target compound is a precursor. The differentiation is in synthetic versatility: the N-7 methyl group may sterically and electronically influence the final amide coupling efficiency and the metabolic stability of the derived inhibitors.
Conditions	In vitro kinase inhibition assay (HTRF); cell viability assay (MTT) against A549, MCF-7, HeLa cell lines.

Why This Matters

The documented potency of compounds derived from this scaffold validates the procurement of the building block for kinase inhibitor programs. The N-7 methyl substitution pattern is underrepresented in commercial libraries, offering a vector for novelty that is supported by patent literature.

• [1] Design, Synthesis, and Biological Evaluation of [1,2,4]triazolo[4,3-a] Pyrazine Derivatives as Novel Dual c-Met/VEGFR-2 Inhibitors. Frontiers in Chemistry 2022, 10, 815534. View Source
• [2] Westlund, N. Substituted triazolo-pyrazine compounds. U.S. Patent US8329705B2, issued December 11, 2012. View Source

Application Scenarios for Specialized Synthesis

Regiospecific Kinase Inhibitor Library Synthesis

Medicinal chemistry teams pursuing c-Met or dual c-Met/VEGFR-2 inhibitors can employ this building block to generate focused libraries where the N-7 methyl group remains constant while diverse amines are coupled via the 6-carboxylic acid. This approach mirrors the successful strategy used to produce compound 17l (c-Met IC50 26 nM) [1]. The regiospecificity ensures that the methyl group is not inadvertently isomerized during synthesis, a risk when using less specific precursors.

Peptide Mimetic and Conformational Restriction Scaffold

The saturated tetrahydropyrazine ring introduces conformational constraint, and the N-7 methyl group further restricts rotational freedom compared to the unsubstituted analogue. This makes the compound a valuable precursor for designing peptidomimetics where the carboxylic acid serves as a point of attachment to peptide chains or amino acid derivatives. The computed TPSA of 71.25 Ų indicates moderate polarity suitable for oral bioavailability optimization.

Ion Channel Modulator Development

Patents have identified substituted [1,2,4]triazolo[4,3-a]pyrazines as P2X7 modulators (US-9040534-B2) and NK-3 receptor antagonists [2]. The 7-methyl-6-carboxylic acid derivative is an ideal intermediate for exploring these targets because the acid handle can be converted to various amides, esters, or heterocycles without disturbing the core triazolopyrazine pharmacophore.

Application

Selection Property

Validation Focus

Regiospecific kinase inhibitor library synthesis

N-7 methyl substitution pattern

Amide coupling efficiency; target engagement in c-Met assays

Peptide mimetic and conformational constraint

Saturated tetrahydropyrazine scaffold with restricted rotation

Conformational analysis; peptidomimetic SAR

Ion channel modulator development

Triazolopyrazine core compatible with P2X7/NK-3 pharmacophores

Functional modulation endpoints in ion channel assays

• [1] Frontiers in Chemistry 2022, 10, 815534. View Source
• [2] Novel chiral N-acyl-5,6,7,(8-substituted)-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazines as selective NK-3 receptor antagonists. Patent US20120252786A1. View Source